1-(2-Fluoro-4-nitrophenyl)piperidine-4-ylmethylamine

• Molecular Formula: C12H16FN3O2
• Molecular Weight: 253.27 g/mol
• IUPAC Name: [1-(2-fluoro-4-nitrophenyl)piperidin-4-yl]methanamine
• InChI: InChI=1S/C12H16FN3O2/c13-11-7-10(16(17)18)1-2-12(11)15-5-3-9(8-14)4-6-15/h1-2,7,9H,3-6,8,14H2
• InChI Key: CIZUKTGUIPYIML-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)C2=C(C=C(C=C2)[N+](=O)[O-])F

Description

1-(2-Fluoro-4-nitrophenyl)piperidine-4-ylmethylamine is a useful research compound. Its molecular formula is C12H16FN3O2 and its molecular weight is 253.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1N aqueous hydrochloric acid (20 ml) was added to benzylidene[1-(2-fluoro-4-nitrophenyl)piperidine-4-ylmethyl]amine (compound of Reference Example 21; 1.15 g, 3.36 mmol), and the mixture was refluxed for 6 hours. The reaction mixture was washed with ethyl acetate and adjusted to pH=12 by addition of 2N aqueous sodium hydroxide. The water layer was saturated with sodium chloride and extracted with chloroform. The organic layer was dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to give the title compound (0.838 g, 98%) as a yellow solid.